(5-Bromofuran-2-yl)(5-(pyridin-4-yl)indolin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C18H13BrN2O2/c19-17-4-3-16(23-17)18(22)21-10-7-14-11-13(1-2-15(14)21)12-5-8-20-9-6-12/h1-6,8-9,11H,7,10H2
• InChI Key: HUHZBVKDVUXTJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)C3=CC=NC=C3)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C18H13BrN2O2
• Molecular Weight: 369.2 g/mol

Description

(5-Bromofuran-2-yl)(5-(pyridin-4-yl)indolin-1-yl)methanone, also known as BRD 9876, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Heterocyclic Compounds : A study by Ueno et al. (1982) demonstrates the synthesis of substituted 5H-benzo[a]phenoxazin-5-ones, highlighting techniques for the condensation of substituted aminophenols which could be relevant for synthesizing related compounds (Ueno, Maeda, Koshitani, & Yoshida, 1982).

• Anti-inflammatory and Analgesic Properties : Eweas et al. (2012) investigated novel quinazolin-4(3H)-ones for anti-inflammatory and analgesic activities, suggesting potential pharmaceutical applications for similar compounds (Eweas, El-Nezhawy, Baiuomy, & Awad, 2012).

• Antimicrobial Activities : Bayrak et al. (2009) synthesized new 1,2,4-triazoles showing antimicrobial activity, indicating the relevance of such structures in developing antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

Molecular Structure and Activity

• Cytotoxicity Testing : Research on 2-aroylbenzofuran-3-ols by Công et al. (2020) involved synthesis and cytotoxicity testing against human cancer cell lines, offering insights into the structural activity relationships of such compounds (Công, Trang, Dung, Phuong, Trung, Dat, Anh, Tuyen, & Meervelt, 2020).

• Synthesis and Antibacterial Activity : The synthesis of S-derivatives of triazoles and their antibacterial activity towards various bacterial strains were explored, suggesting the potential of such compounds in antibacterial applications (Voprosy Khimii i Khimicheskoi Tekhnologii, 2020).

Advanced Synthetic Techniques

• Novel Catalytic Methods : Grozavu et al. (2020) described a catalytic method for C-3/5 methylation of pyridines using methanol and formaldehyde, presenting a new approach to modifying the aromatic ring of pyridines which could potentially be applied to similar compounds (Grozavu, Hepburn, Bailey, Lindsay-Scott, & Donohoe, 2020).